Methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate
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Overview
Description
Methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate is a chemical compound belonging to the benzothiophene family Benzothiophenes are heterocyclic compounds containing a fused benzene and thiophene ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate typically involves the condensation of methyl thioglycolate with 2-chloro-5-nitrobenzaldehyde under basic conditions. This reaction yields the desired product in high yield . Microwave-assisted synthesis has also been employed to enhance reaction efficiency and reduce reaction times .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the use of microwave dielectric heating and other advanced synthetic techniques can be scaled up for industrial applications.
Chemical Reactions Analysis
Types of Reactions
Methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under suitable conditions.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common reagents include hydrogen gas with a palladium catalyst.
Substitution: Reagents such as sodium hydride and various nucleophiles are used under basic conditions.
Major Products
Reduction: The reduction of the nitro group yields the corresponding amino derivative.
Substitution: Substitution reactions yield various derivatives depending on the nucleophile used.
Scientific Research Applications
Methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate has several applications in scientific research:
Mechanism of Action
Comparison with Similar Compounds
Similar Compounds
- Methyl 5-nitrobenzo[b]thiophene-2-carboxylate
- Methyl 6-chloro-5-aminobenzo[b]thiophene-2-carboxylate
Uniqueness
Methyl 6-chloro-5-nitrobenzo[b]thiophene-2-carboxylate is unique due to the presence of both a nitro and a chloro group, which allows for diverse chemical modifications and applications in various fields.
Properties
Molecular Formula |
C10H6ClNO4S |
---|---|
Molecular Weight |
271.68 g/mol |
IUPAC Name |
methyl 6-chloro-5-nitro-1-benzothiophene-2-carboxylate |
InChI |
InChI=1S/C10H6ClNO4S/c1-16-10(13)9-3-5-2-7(12(14)15)6(11)4-8(5)17-9/h2-4H,1H3 |
InChI Key |
CLMACRWTRAQDBH-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC2=CC(=C(C=C2S1)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
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